Cas no 1869158-63-3 (Methyl 2-amino-4-methoxy-5-methylhexanoate)

• Product Name: Methyl 2-amino-4-methoxy-5-methylhexanoate
• CAS No: 1869158-63-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6491843
• PubChem ID: 165525001
• Update Time: 2025-05-21

Methyl 2-amino-4-methoxy-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• 1869158-63-3
• EN300-1297586
• methyl 2-amino-4-methoxy-5-methylhexanoate
• Methyl 2-amino-4-methoxy-5-methylhexanoate

• Inchi： 1S/C9H19NO3/c1-6(2)8(12-3)5-7(10)9(11)13-4/h6-8H,5,10H2,1-4H3
• InChI Key： CWVWEWRQXBYNJH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C(=O)OC)N)C(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-4-methoxy-5-methylhexanoate

Methyl 2-amino-4-methoxy-5-methylhexanoate (CAS 1869158-63-3): A Comprehensive Overview

Methyl 2-amino-4-methoxy-5-methylhexanoate (CAS 1869158-63-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique amino acid backbone and methoxy functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C10H19NO3, offers a balance of hydrophilicity and lipophilicity, making it valuable for drug design and peptide modifications.

The compound's methyl ester group enhances its stability and solubility, which is critical for applications in prodrug development and bioconjugation. Researchers are particularly interested in its potential role in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine, compounds like Methyl 2-amino-4-methoxy-5-methylhexanoate are being explored for their ability to improve bioavailability and reduce side effects.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Its derivatives are being investigated for biodegradable materials and eco-friendly catalysts, addressing global concerns about environmental impact. The methoxy moiety, in particular, has been linked to enhanced metabolic stability, a key factor in drug discovery pipelines.

From a commercial perspective, Methyl 2-amino-4-methoxy-5-methylhexanoate is gaining traction in the fine chemicals market. Its applications span flavor and fragrance industries, where its structural features contribute to unique olfactory profiles. The compound's chiral center also makes it valuable for asymmetric synthesis, a technique widely used in producing single-enantiomer drugs.

Recent studies highlight its potential in neurological research, particularly in modulating neurotransmitter activity. This aligns with current trends in mental health therapeutics, where researchers seek novel compounds to address conditions like depression and anxiety. The amino acid backbone of Methyl 2-amino-4-methoxy-5-methylhexanoate allows it to interact with biological systems in ways that purely synthetic molecules cannot.

Quality control of CAS 1869158-63-3 is crucial, with analytical techniques like HPLC and mass spectrometry being employed to ensure purity. The compound typically appears as a colorless to pale yellow liquid with a characteristic ester odor. Storage recommendations emphasize protection from moisture and light to maintain stability.

In regulatory terms, Methyl 2-amino-4-methoxy-5-methylhexanoate falls under general chemical safety guidelines. While not classified as hazardous under current systems, proper laboratory handling protocols should always be followed. The compound's LD50 data and ecotoxicological profile are areas of ongoing research to fully understand its safety parameters.

The synthesis of Methyl 2-amino-4-methoxy-5-methylhexanoate typically involves esterification of the corresponding amino acid, followed by selective protection of functional groups. Recent advances in flow chemistry have improved the efficiency of its production, reducing waste and energy consumption. These innovations respond to the pharmaceutical industry's push for greener manufacturing processes.

Looking ahead, the demand for CAS 1869158-63-3 is expected to grow in parallel with developments in precision medicine and biopharmaceuticals. Its structural versatility positions it as a valuable building block for next-generation therapeutics. Researchers continue to explore its potential in protein engineering and biomaterial science, areas that are revolutionizing medical technology.

For those sourcing Methyl 2-amino-4-methoxy-5-methylhexanoate, quality certifications like GMP compliance and analytical certificates should be prioritized. The compound is available through specialized chemical suppliers with quantities ranging from milligram to kilogram scales, catering to both research and development needs.